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Compound of Interest

Compound Name: (+-)-Darifenacin

Cat. No.: B15617248

Essential Safety and Logistical Information for the Disposal of (+-)-Darifenacin

This document provides comprehensive, step-by-step guidance for the proper disposal of (+-)-
Darifenacin, a selective muscarinic M3 receptor antagonist, intended for researchers,
scientists, and drug development professionals. Adherence to these procedures is critical for
ensuring laboratory safety, environmental protection, and regulatory compliance.

(+-)-Darifenacin is classified as a skin, eye, and respiratory irritant[1][2][3]. While not explicitly
categorized as a hazardous waste in all jurisdictions, its disposal must be conducted in
accordance with all applicable federal, state, and local regulations[1][2][4]. Improper disposal of
pharmaceutical waste can lead to environmental contamination and pose health risks[5][6].

Key Physical and Chemical Properties

A summary of the quantitative data available for (+-)-Darifenacin hydrobromide is presented
below. This information is crucial for understanding its handling and disposal requirements.
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Property Value

Molecular Formula C28H30N202 - HBr

Molecular Weight 507.5 g/mol

Melting/Freezing Point 228-230°C[1]

Boiling Point/Range 614.3°C at 760 mmHg[1]

Flash Point 325.3°CJ[1]

Appearance Solid, White to off-white powder[1][3]

Experimental Protocols for Safe Handling and
Disposal

The following protocols outline the necessary steps for the safe handling and disposal of (+-)-
Darifenacin in a laboratory setting.

Personal Protective Equipment (PPE) and Handling:

e Engineering Controls: Handle (+-)-Darifenacin in a well-ventilated area, preferably within a
laboratory fume hood or other form of local exhaust ventilation to minimize inhalation of
dust[1][7].

» Personal Protective Equipment: Always wear appropriate PPE, including:
o Protective gloves (e.g., nitrile)[1][2].
o Protective clothing (e.g., lab coat)[1].
o Eye and face protection (e.g., safety goggles with side-shields)[1][2][7].

o Hygiene: Wash hands thoroughly after handling the substance[1][2]. Avoid breathing dust,
fumes, gas, mist, vapors, or spray[1][2][3].

Spill Management:
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o Containment: In the event of a spill, prevent further leakage if it is safe to do so. Do not allow
the product to enter drains or water courses[1][2].

e Cleanup:

o For solid spills, collect the material using a method that minimizes dust generation, such
as a damp cloth or a filtered vacuum[8].

o For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders)[1].

» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

» Disposal of Spill Debris: Place all contaminated materials, including PPE, into a suitable,
labeled, and sealed container for disposal as hazardous waste[8].

Disposal Procedure:

The primary method for the disposal of (+-)-Darifenacin is through an approved waste disposal
plant or a licensed, professional waste disposal company[2][3]. Do not mix with other waste[2].

o Waste Classification: Contact your institution's Environmental Health and Safety (EHS)
department to determine if (+-)-Darifenacin is considered hazardous waste under local
regulations[9][10]. Pharmaceutical waste disposal is regulated by agencies such as the
Environmental Protection Agency (EPA) through the Resource Conservation and Recovery
Act (RCRA) in the United States[4][5][6].

» Containerization:
o Leave the chemical in its original container if possible[2].

o If transferring to a new container, ensure it is compatible, properly labeled with the
chemical name and hazard warnings, and tightly sealed[4][8].

o Storage: Store waste material in a designated, locked-up area pending disposal to prevent
unauthorized access[1][2].
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» Arranging for Pickup: Follow your institution's procedures for chemical waste pickup. This
typically involves contacting the EHS office to arrange for collection by a certified hazardous
waste vendor[10].

Prohibited Disposal Methods:

» Do not dispose of (+-)-Darifenacin down the drain or into the sewer system[2][11]. The
EPA's Subpart P rule for healthcare facilities explicitly prohibits the sewering of hazardous
waste pharmaceuticals[6].

e Do not dispose of in regular trash unless explicitly classified as non-regulated waste by your
EHS department[9].

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of (+-)-Darifenacin.

Wear Appropriate PPE:
- Gloves

Identify (+-)-Darifenacin for Disposal > _ Lab Coat

- Eye Protection

A\
Consult Institutional EHS & Local Regulations Is it classified as
hazardous waste?

Yes o]

Package in a labeled, sealed, Follow EHS guidance for Arrange for pickup by
compatible container. non-hazardous pharmaceutical waste. certified waste vendor.

Store in designated
hazardous waste area.
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Caption: Workflow for the proper disposal of (+-)-Darifenacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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